Allantoic acid

Specification

• Description: Allantoic acid, also known as diureidoacetate or allantoate, belongs to the class of organic compounds known as n-carbamoyl-alpha amino acids. N-carbamoyl-alpha amino acids are compounds containing an alpha amino acid which bears an carbamoyl group at its terminal nitrogen atom. Allantoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, allantoic acid is primarily located in the cytoplasm. Allantoic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, allantoic acid can be found in a number of food items such as mountain yam, dill, epazote, and persian lime. This makes allantoic acid a potential biomarker for the consumption of these food products.; Allantoic acid is a member of the class of ureas that consists of acetic acid in which the two methyl hydrogens are replaced by carbamoylamino groups respectively. It has a role as a plant metabolite and a mouse metabolite. It is a conjugate acid of an allantoate.
• CAS No.: 102185-22-8
• Molecular Formula: C4H8N4O4
• Molecular Weight: 176.13 g/mol
• IUPAC Name: 2,2-bis(carbamoylamino)acetic acid
• Standard InChI: InChI=1S/C4H8N4O4/c5-3(11)7-1(2(9)10)8-4(6)12/h1H,(H,9,10)(H3,5,7,11)(H3,6,8,12)
• Standard InChI Key: NUCLJNSWZCHRKL-UHFFFAOYSA-N
• SMILES: C(C(=O)O)(NC(=O)N)NC(=O)N
• Canonical SMILES: C(C(=O)O)(NC(=O)N)NC(=O)N
• Melting Point: 180-181°C